Cas no 5874-68-0 (4H-Imidazol-4-one, 3-cyclohexyl-2-(cyclohexylamino)-3,5-dihydro-)
5874-68-0 structure
Product Name:4H-Imidazol-4-one, 3-cyclohexyl-2-(cyclohexylamino)-3,5-dihydro-
CAS No:5874-68-0
MF:C15H25N3O
MW:263.37850356102
CID:341069
PubChem ID:419808
Update Time:2025-04-19
4H-Imidazol-4-one, 3-cyclohexyl-2-(cyclohexylamino)-3,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Imidazol-4-one, 3-cyclohexyl-2-(cyclohexylamino)-3,5-dihydro-
- 1-cyclohexyl-2-(cyclohexylamino)-4H-imidazol-5-one
- DTXSID30329377
- 5874-68-0
- 1-cyclohexyl-2-(cyclohexylamino)-1H-imidazol-5(4H)-one
-
- Inchi: 1S/C15H25N3O/c19-14-11-16-15(17-12-7-3-1-4-8-12)18(14)13-9-5-2-6-10-13/h12-13H,1-11H2,(H,16,17)
- InChI Key: FVWPCFUMJSDNDV-UHFFFAOYSA-N
- SMILES: O=C1CN=C(NC2CCCCC2)N1C1CCCCC1
Computed Properties
- Exact Mass: 263.19995
- Monoisotopic Mass: 263.2
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- PSA: 44.7
4H-Imidazol-4-one, 3-cyclohexyl-2-(cyclohexylamino)-3,5-dihydro- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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